Cas no 461673-10-9 (2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide)

• Product Name: 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide
• CAS No: 461673-10-9
• MF: C₁₈H₁₄F₃N₃O
• MW: 345.318474292755
• CID: 5380138
• PubChem ID: 6028945
• Update Time: 2025-06-09

2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide

• Inchi： 1S/C18H14F3N3O/c1-12-5-7-15(8-6-12)23-11-13(10-22)17(25)24-16-4-2-3-14(9-16)18(19,20)21/h2-9,11,23H,1H3,(H,24,25)
• InChI Key： ICCBTKVSPDYKSO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CNC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.3±45.0 °C(Predicted)
• pka: 9.24±0.70(Predicted)

Additional information on 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide

Introduction to 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 461673-10-9)

2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 461673-10-9, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The presence of multiple functional groups, including a cyano group, an amine group, and a trifluoromethyl moiety, makes this molecule a candidate for various biochemical interactions, which are crucial for drug design and discovery.

The molecular structure of 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide is characterized by its aromatic rings and the specific substitution patterns that contribute to its reactivity and selectivity. The cyano group at the 2-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The (4-methylphenyl)amino group at the 3-position provides a hydrophobic anchor, which can improve binding affinity to certain receptors or enzymes. Additionally, the trifluoromethyl group at the 3-(trifluoromethyl)phenyl ring enhances metabolic stability and lipophilicity, making it an attractive feature for drug candidates.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide align well with the requirements for such therapeutic agents. For instance, the combination of an amine group and an aromatic system suggests potential activity as a kinase inhibitor or an enzyme modulator. Furthermore, the electron-withdrawing nature of the cyano group and the electron-donating effect of the amine group can influence the compound's binding properties, making it a versatile scaffold for medicinal chemists.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in drug development due to their ability to enhance pharmacokinetic profiles. The trifluoromethyl group in this compound is particularly noteworthy, as it has been shown to improve binding affinity and reduce metabolic degradation. This feature is particularly relevant in the context of developing long-acting drugs that require sustained bioavailability. Additionally, the presence of multiple aromatic rings increases the compound's surface area, which can be exploited to optimize interactions with biological targets.

The synthesis of 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

Once synthesized, 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess cytotoxicity or pro-inflammatory effects. The results from these studies will provide valuable insights into the compound's potential therapeutic applications and help guide further optimization efforts.

The development of novel pharmaceutical agents is often driven by the need to overcome resistance mechanisms or improve treatment outcomes for existing diseases. The unique structural features of 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide make it a promising candidate for addressing these challenges. For example, if this compound demonstrates inhibitory activity against a specific enzyme involved in cancer progression, it could serve as a lead compound for developing new anticancer therapies. Similarly, if it shows anti-inflammatory properties by modulating immune responses, it could be explored for treating chronic inflammatory diseases.

In conclusion, 2-Cyano-3-[(4-methylphenyl)amino]-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 461673-10-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methods. Further research into this compound's biochemical properties will likely uncover new therapeutic opportunities across various disease areas. As our understanding of molecular interactions continues to evolve, this type of compound will remain at the forefront of drug discovery efforts.